Cas no 2763584-32-1 ((A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid)

(A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid is a bicyclic heterocyclic compound featuring a pyridine moiety and a carboxylic acid functional group. Its unique oxabicyclo[2.1.1]hexane scaffold imparts structural rigidity, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both a pyridyl group and a carboxylic acid enhances its potential as a versatile building block for designing bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The racemic form (±) allows for broad synthetic utility, enabling further chiral resolution if required. This compound is of interest in the development of pharmaceuticals, agrochemicals, and other fine chemicals due to its balanced polarity and reactivity profile.
(A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid structure
2763584-32-1 structure
Product Name:(A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
CAS No:2763584-32-1
MF:C11H11NO3
MW:205.209943056107
CID:5993929
PubChem ID:165797370
Update Time:2025-05-21

(A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2763584-32-1
    • Z5372149113
    • EN300-37110082
    • rac-(1R,4S,5S)-4-(pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
    • (A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
    • Inchi: 1S/C11H11NO3/c13-10(14)9-8-4-11(9,6-15-8)7-2-1-3-12-5-7/h1-3,5,8-9H,4,6H2,(H,13,14)/t8-,9+,11-/m1/s1
    • InChI Key: RFXUXEGETZQWLX-WCABBAIRSA-N
    • SMILES: O1C[C@@]2(C3C=NC=CC=3)C[C@@H]1[C@H]2C(=O)O

Computed Properties

  • Exact Mass: 205.07389321g/mol
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 59.4Ų

(A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37110082-0.05g
rac-(1R,4S,5S)-4-(pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
2763584-32-1 95%
0.05g
$312.0 2023-05-30
Enamine
EN300-37110082-0.1g
rac-(1R,4S,5S)-4-(pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
2763584-32-1 95%
0.1g
$466.0 2023-05-30
Enamine
EN300-37110082-0.25g
rac-(1R,4S,5S)-4-(pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
2763584-32-1 95%
0.25g
$666.0 2023-05-30
Enamine
EN300-37110082-0.5g
rac-(1R,4S,5S)-4-(pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
2763584-32-1 95%
0.5g
$1046.0 2023-05-30
Enamine
EN300-37110082-1.0g
rac-(1R,4S,5S)-4-(pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
2763584-32-1 95%
1g
$1343.0 2023-05-30
Enamine
EN300-37110082-2.5g
rac-(1R,4S,5S)-4-(pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
2763584-32-1 95%
2.5g
$2631.0 2023-05-30
Enamine
EN300-37110082-5.0g
rac-(1R,4S,5S)-4-(pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
2763584-32-1 95%
5g
$3894.0 2023-05-30
Enamine
EN300-37110082-10.0g
rac-(1R,4S,5S)-4-(pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
2763584-32-1 95%
10g
$5774.0 2023-05-30

Additional information on (A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid

Compound Introduction: (A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic Acid (CAS No. 2763584-32-1)

Introducing the meticulously crafted compound (A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid, identified by its unique Chemical Abstracts Service Number (CAS No.) 2763584-32-1. This sophisticated molecule has garnered significant attention in the realm of chemical and pharmaceutical research due to its intricate structural framework and promising biological activities. The compound's structure, featuring a bicyclic scaffold adorned with a pyridine moiety, positions it as a compelling candidate for further exploration in drug discovery and molecular chemistry.

The core of this compound lies in its bicyclo[2.1.1]hexane backbone, a structural motif renowned for its versatility in medicinal chemistry. This particular arrangement imparts unique steric and electronic properties, making it an attractive scaffold for designing molecules with tailored interactions. The presence of the pyridin-3-yl substituent further enhances its potential by introducing a hydrogen bond donor/acceptor site, which can be strategically exploited in the development of enzyme inhibitors or receptor modulators.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. The bicyclo[2.1.1]hexane system, when combined with functional groups like carboxylic acids or amides, has shown remarkable efficacy in modulating various biological pathways. The carboxylic acid group at the 5-position of our compound not only contributes to its solubility but also serves as a potential site for further derivatization, enabling the creation of libraries of analogs with diverse pharmacological profiles.

One of the most intriguing aspects of this compound is its enantiomeric nature, denoted by the (A+/-) designation. Chirality plays a pivotal role in pharmaceuticals, as the biological activity of many drugs is highly dependent on their stereochemistry. The racemic mixture of (A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid presents an opportunity to investigate the differential effects of each enantiomer on biological targets. This could lead to the identification of single-enantiomer drugs with enhanced potency, selectivity, and reduced side effects.

The pyridine ring is another key feature that warrants detailed discussion. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to form hydrogen bonds and their favorable electronic properties for interaction with biological targets such as enzymes and receptors. In our compound, the pyridine ring is positioned at the 3-position relative to the bicyclic core, which allows for optimal spatial orientation and interaction with potential binding partners. This strategic placement could be particularly advantageous in designing molecules that target specific enzymes or receptors involved in metabolic pathways or signal transduction.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with remarkable accuracy. By leveraging these tools, scientists can rapidly screen large libraries of compounds like (A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid to identify those with high potential for therapeutic intervention. For instance, molecular docking studies have suggested that this compound might interact with various proteases or kinases, making it a promising candidate for further investigation as an inhibitor.

The synthesis of complex molecules like this one represents a significant challenge for organic chemists due to the intricate connectivity and stereochemical requirements. However, modern synthetic methodologies have made great strides in addressing these challenges, allowing for more efficient and scalable production processes. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the bicyclic core and introducing the desired functional groups with high precision.

The versatility of (A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid extends beyond its potential as a lead compound in drug discovery; it also serves as a valuable building block for more complex molecules through medicinal chemistry operations such as Suzuki-Miyaura cross-coupling or Boc protection/deprotection strategies. These transformations enable chemists to append additional functional groups or linkers to create novel scaffolds with tailored properties.

In conclusion, (A+/-)-4-(Pyridin-3-yl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid stands out as a structurally fascinating and biologically relevant molecule with significant potential in pharmaceutical research and development efforts aimed at addressing unmet medical needs through innovative chemical design.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.